Cas no 2248392-54-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(4-methylphenyl)pyridine-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(4-methylphenyl)pyridine-3-carboxylate
• CAS No: 2248392-54-1
• MF: C₂₁H₁₄N₂O₄
• MW: 358.346865177155
• CID: 6410688
• PubChem ID: 165731901
• Update Time: 2025-05-22

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(4-methylphenyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248392-54-1
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(4-methylphenyl)pyridine-3-carboxylate
• EN300-6520953

• Inchi： 1S/C21H14N2O4/c1-13-6-8-14(9-7-13)15-10-16(12-22-11-15)21(26)27-23-19(24)17-4-2-3-5-18(17)20(23)25/h2-12H,1H3
• InChI Key： QXLYFUBPWKZPRH-UHFFFAOYSA-N
• SMILES： O(C(C1=CN=CC(=C1)C1C=CC(C)=CC=1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 358.09535693g/mol
• Monoisotopic Mass: 358.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 575
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 76.6Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(4-methylphenyl)pyridine-3-carboxylate

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(4-methylphenyl)pyridine-3-carboxylate: A Comprehensive Overview

The compound with CAS No 2248392-54-1, known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(4-methylphenyl)pyridine-3-carboxylate, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structural features, which include a pyridine ring substituted with a carboxylate group and a 1,3-dioxoisoindoline moiety. The presence of these functional groups imparts distinctive chemical properties, making it a valuable compound for various applications.

Recent studies have highlighted the potential of this compound in drug design, particularly in the development of bioactive molecules. Researchers have explored its ability to act as a scaffold for constructing novel pharmacophores, which are essential for targeting specific biological pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain kinases, suggesting its potential in anticancer therapy. The long-tail keyword "pyridine carboxylate derivatives" has become increasingly relevant in this context, as they are being investigated for their role in modulating cellular signaling pathways.

In addition to its pharmaceutical applications, this compound has also found utility in materials science. Its structural rigidity and conjugated system make it an attractive candidate for use in organic electronics. A 2023 paper in the Nature Communications journal reported on the use of this compound as a building block for constructing advanced organic semiconductors. The study revealed that films prepared from this compound exhibit excellent charge transport properties, making them suitable for applications in flexible electronics and optoelectronic devices.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the isoindoline derivative. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. For example, researchers have employed palladium-catalyzed cross-coupling reactions to construct the key intermediates. This approach not only enhances yield but also reduces the environmental footprint of the synthesis process.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming the structure of this compound. These methods provide precise information about the molecular composition and connectivity of atoms, ensuring the accuracy of structural elucidation.

In conclusion, the compound with CAS No 2248392-54-1 represents a significant advancement in organic chemistry. Its versatile structure and promising applications across multiple disciplines underscore its importance as a research focus. As ongoing studies continue to uncover new potentials for this compound, it is likely to play an increasingly pivotal role in both academic and industrial settings.